Cas no 660861-68-7 (Isoquinoline, 1,2,3,4-tetrahydro-8-methyl-1-(2-methylphenyl)-, (1S)-)

• Product Name: Isoquinoline, 1,2,3,4-tetrahydro-8-methyl-1-(2-methylphenyl)-, (1S)-
• CAS No: 660861-68-7
• MF: C₁₇H₁₉N
• MW: 237.339464426041
• CID: 1709617
• Update Time: 2024-08-31

Isoquinoline, 1,2,3,4-tetrahydro-8-methyl-1-(2-methylphenyl)-, (1S)- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 1,2,3,4-tetrahydro-8-methyl-1-(2-methylphenyl)-, (1S)-

• Inchi： 1S/C17H19N/c1-12-6-3-4-9-15(12)17-16-13(2)7-5-8-14(16)10-11-18-17/h3-9,17-18H,10-11H2,1-2H3/t17-/m0/s1
• InChI Key： VWGMQTMOWVDMHK-KRWDZBQOSA-N
• SMILES： [C@H]1(C2=CC=CC=C2C)C2=C(C=CC=C2C)CCN1

Computed Properties

• Exact Mass: 237.15187

Experimental Properties

• Density: 1.036±0.06 g/cm3(Predicted)
• Boiling Point: 373.0±11.0 °C(Predicted)
• PSA: 12.03
• pka: 9.01±0.40(Predicted)